4,5-Dichloro-3-methoxypyridazine
Overview
Description
4,5-Dichloro-3-methoxypyridazine is a useful research compound. Its molecular formula is C5H4Cl2N2O and its molecular weight is 179.00 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
- Large Scale Synthesis : A method for the large-scale synthesis of 3-chloro-5-methoxypyridazine, a derivative of 4,5-dichloro-3-methoxypyridazine, was developed. This synthesis involves the protection of nitrogen, selective displacement, catalytic hydrogenation, and removal of the protecting group to yield the target compound in good yield (Bryant, Kunng, & South, 1995).
- Electrophilic Chlorinating Agents : Compounds like 2,4-dichloro-5-methoxypyridazin-3(2H)-one, related to this compound, have been used as novel electrophilic chlorinating agents. They are effective for α-chlorination of active methylene/methine compounds in various conditions (Park et al., 2005).
Spectroscopic Studies
- Vibrational Spectra Analysis : The vibrational spectra of 4,5-dichloro-3-hydroxypyridazine were studied using FT-IR and FT-Raman spectroscopy. The analysis was supported by density functional theory and normal coordinate calculations, providing insights into its molecular structure (Krishnakumar & Ramasamy, 2005).
- Crystal Structure and DFT Calculations : The crystal structure and theoretical calculations of compounds like 5-(4-Chlorophenyl)-1-(6-methoxypyridazin-3-yl)-1H-pyrazole-3-carboxylic acid were characterized, providing detailed insights into molecular geometry and vibrational frequencies (Alaşalvar et al., 2014).
Pharmaceutical and Biological Chemistry
- Antimicrobial Activities : Research on derivatives of this compound, such as 1,2,4-triazole derivatives, has shown that they possess antimicrobial activities against various microorganisms. These studies contribute to understanding their potential in developing new antimicrobial agents (Bektaş et al., 2007).
- Catalyzed Cross-Coupling Reactions : Nickel-catalyzed electrochemical cross-coupling reactions involving compounds like 3-chloro-6-methoxypyridazine have been explored for the preparation of functionalized aryl- and heteroarylpyridazines, which are important for pharmaceutical research (Sengmany et al., 2007).
Properties
IUPAC Name |
4,5-dichloro-3-methoxypyridazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl2N2O/c1-10-5-4(7)3(6)2-8-9-5/h2H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJFHQRYVXHHPPT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CN=N1)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.00 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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